Cas no 1396568-38-9 (N-[2-(furan-3-yl)-2-hydroxyethyl]naphthalene-1-carboxamide)

• Product Name: N-[2-(furan-3-yl)-2-hydroxyethyl]naphthalene-1-carboxamide
• CAS No: 1396568-38-9
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 5401092
• Update Time: 2025-06-29

N-[2-(furan-3-yl)-2-hydroxyethyl]naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-3-yl)-2-hydroxyethyl]naphthalene-1-carboxamide

• Inchi： 1S/C17H15NO3/c19-16(13-8-9-21-11-13)10-18-17(20)15-7-3-5-12-4-1-2-6-14(12)15/h1-9,11,16,19H,10H2,(H,18,20)
• InChI Key： FHUQLHLXUNVJHS-UHFFFAOYSA-N
• SMILES： C1(C(NCC(C2C=COC=2)O)=O)=C2C(C=CC=C2)=CC=C1

Additional information on N-[2-(furan-3-yl)-2-hydroxyethyl]naphthalene-1-carboxamide

N-[2-(furan-3-yl)-2-hydroxyethyl]naphthalene-1-carboxamide: A Comprehensive Overview

The compound CAS No. 1396568-38-9, also known as N-[2-(furan-3-yl)-2-hydroxyethyl]naphthalene-1-carboxamide, is a fascinating molecule with a unique structure and potential applications in various fields. This compound combines the structural features of a naphthalene ring system, a furan moiety, and an amide functional group, making it a subject of interest in both academic and industrial research.

The naphthalene core of this compound is a well-known polycyclic aromatic hydrocarbon, which contributes to its stability and aromaticity. The furan ring, attached via a hydroxyethyl group, introduces additional electronic and steric properties. This combination creates a molecule with versatile reactivity and potential bioactivity. Recent studies have explored the role of such heterocyclic compounds in drug design, particularly in targeting specific enzymes or receptors.

One of the key aspects of N-[2-(furan-3-yl)-2-hydroxyethyl]naphthalene-1-carboxamide is its amide functionality. Amides are widely used in pharmaceuticals due to their ability to form hydrogen bonds, which can enhance bioavailability and binding affinity to target proteins. The hydroxyethyl group further modulates the compound's solubility and permeability, making it an attractive candidate for drug delivery systems.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to construct the naphthalene-furan hybrid framework, often employing catalytic cross-coupling reactions or click chemistry. These advancements have not only improved the yield but also enabled the exploration of structural analogs with varying substituents on the furan ring or naphthalene core.

In terms of biological activity, N-[2-(furan-3-yl)-2-hydroxyethyl]naphthalene-1-carboxamide has shown promising results in preliminary assays targeting kinase enzymes and G-protein coupled receptors (GPCRs). Its ability to modulate these targets suggests potential applications in treating conditions such as cancer, inflammation, or neurodegenerative diseases. However, further studies are required to establish its efficacy and safety profiles.

The furan moiety in this compound plays a crucial role in its electronic properties. Furan is an electron-rich heterocycle that can participate in π–π interactions or act as a hydrogen bond donor/acceptor. These characteristics make it an ideal component for designing molecules with specific binding affinities or electronic conductivities.

From an environmental perspective, the synthesis and degradation pathways of CAS No. 1396568-38-9 are under investigation to ensure its sustainability and eco-friendliness. Researchers are exploring green chemistry approaches to minimize waste and energy consumption during its production while maximizing atom economy.

In conclusion, N-[2-(furan-3-yl)-2-hydroxyethyl]naphthalene-1-carboxamide represents a significant advancement in heterocyclic chemistry with promising applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool for future drug discovery and material science innovations.